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Compound of Interest

Compound Name: Z-Vdvad-afc

Cat. No.: B12318340 Get Quote

Technical Support Center: Z-VAD-FMK
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address common issues encountered with the solubility of Z-VAD-FMK in aqueous

solutions during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is Z-VAD-FMK and why is it used in research?

Z-VAD-FMK (carbobenzoxy-valyl-alanyl-aspartyl-[O-methyl]-fluoromethylketone) is a cell-

permeable, irreversible pan-caspase inhibitor.[1] It is widely used in apoptosis studies to block

caspase-mediated cell death by binding to the catalytic site of caspase proteases.[1][2] Its

ability to inhibit a broad spectrum of caspases makes it a valuable tool in cancer research,

neurodegenerative disease models, and studies of the Fas-mediated apoptosis pathway.[3]

Q2: What is the solubility of Z-VAD-FMK?

Z-VAD-FMK is soluble in dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).[4] It is

reported to have low solubility in ethanol and is considered insoluble in water.[3][5][6] The

solubility in DMSO can reach up to 100 mg/mL (213.9 mM).[6]

Q3: What is the recommended solvent for preparing Z-VAD-FMK stock solutions?
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High-purity (>99.9%) DMSO is the recommended solvent for preparing Z-VAD-FMK stock

solutions.[7] Using fresh, anhydrous DMSO is crucial as moisture-absorbing DMSO can reduce

the solubility of Z-VAD-FMK.[6][8]

Q4: What are the recommended concentrations for stock and working solutions?

Stock solution concentrations typically range from 2 mM to 20 mM in DMSO.[1][3] For cell-

based assays, the final working concentration of Z-VAD-FMK usually falls between 10 µM and

100 µM.[1] The optimal concentration can vary depending on the cell type, the apoptosis-

inducing stimulus, and the length of the experiment, so it should be determined empirically.

Q5: How should I store Z-VAD-FMK and its stock solutions?

Lyophilized Z-VAD-FMK should be stored at -20°C, protected from light, and for long-term

storage, with a desiccant.[1][9] Upon reconstitution in DMSO, the stock solution should be

aliquoted into single-use volumes and stored at -20°C or -80°C to avoid repeated freeze-thaw

cycles.[1][3][10] DMSO stock solutions are generally stable for up to 6 months at -20°C.[7]

Troubleshooting Guide: Z-VAD-FMK Precipitation in
Aqueous Solutions
Issue: I observed a precipitate after diluting my Z-VAD-FMK DMSO stock solution into my

aqueous cell culture medium.

This is a common issue due to the low solubility of Z-VAD-FMK in aqueous solutions. Here’s a

step-by-step guide to troubleshoot and prevent this problem.

Step 1: Verify Your Stock Solution

Question: Is your Z-VAD-FMK stock solution properly prepared and stored?

Answer: Ensure your stock solution was prepared using high-purity, anhydrous DMSO at a

concentration within the recommended range (2-20 mM).[1][3] Confirm that the stock

solution has been stored in single-use aliquots at -20°C to prevent degradation from multiple

freeze-thaw cycles.[1][10]

Step 2: Check the Final DMSO Concentration
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Question: What is the final concentration of DMSO in your cell culture medium?

Answer: The final concentration of DMSO in your culture medium should be kept as low as

possible, ideally below 0.2%, as higher concentrations can be toxic to cells and may also

contribute to the precipitation of hydrophobic compounds.[7][10][11]

Step 3: Optimize the Dilution Procedure

Question: How are you diluting the Z-VAD-FMK stock solution into your aqueous medium?

Answer: Abrupt changes in solvent polarity can cause precipitation. Try the following dilution

methods:

Serial Dilution: Before adding to the final culture volume, perform an intermediate dilution

of the DMSO stock in a protein-containing buffer like PBS with 1% BSA or in the cell

culture medium itself.

Rapid Mixing: When adding the diluted Z-VAD-FMK to the final culture volume, ensure

rapid and thorough mixing by gently vortexing or swirling the medium.

Step 4: Consider the Composition of Your Aqueous Solution

Question: Are there any components in your cell culture medium that could be contributing to

the precipitation?

Answer: High concentrations of salts or other components in the medium can sometimes

lead to precipitation.[12] While less common for Z-VAD-FMK itself, this can be a confounding

factor. Ensure your medium is properly prepared and filtered.

Step 5: Adjust the Working Concentration

Question: Is it possible to use a lower working concentration of Z-VAD-FMK?

Answer: If precipitation persists, you may be exceeding the solubility limit of Z-VAD-FMK in

your specific aqueous solution. Determine the minimal effective concentration for your

experiment by performing a dose-response curve. Successful inhibition of apoptosis has

been reported at concentrations as low as 20 µM.[2]
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Quantitative Data Summary
Table 1: Solubility and Storage of Z-VAD-FMK

Parameter Value Source(s)

Solubility in DMSO ≥ 93 mg/mL (198.93 mM) [6]

Solubility in Water Insoluble [3][5][6]

Solubility in Ethanol Low (e.g., 1.3-7 mg/mL) [4][6]

Lyophilized Storage
-20°C, desiccated, protected

from light
[1][9]

Stock Solution Storage
-20°C or -80°C in single-use

aliquots
[1][3][10]

Table 2: Recommended Concentrations for Z-VAD-FMK

Concentration Type Recommended Range Source(s)

Stock Solution (in DMSO) 2 - 20 mM [1][3]

Working Concentration (in

culture)
5 - 100 µM [3]

Final DMSO Concentration < 0.2% - 1.0% [7][10][11]

Experimental Protocols
Protocol 1: Preparation of Z-VAD-FMK Stock Solution (10 mM)

Reagents and Materials:

Z-VAD-FMK (lyophilized powder)

High-purity, anhydrous DMSO (>99.9%)

Sterile microcentrifuge tubes
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Procedure:

1. Allow the lyophilized Z-VAD-FMK vial to equilibrate to room temperature before opening to

prevent condensation.[13]

2. To prepare a 10 mM stock solution from 1 mg of Z-VAD-FMK (Molecular Weight: 467.49

g/mol ), add 214 µL of anhydrous DMSO to the vial.[10][11]

3. Vortex the solution thoroughly to ensure the compound is completely dissolved.[3]

4. Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile

microcentrifuge tubes.

5. Store the aliquots at -20°C for up to 6 months.[7] Avoid repeated freeze-thaw cycles.[1][3]

[10]

Protocol 2: Preparation of Z-VAD-FMK Working Solution for Cell Culture

Reagents and Materials:

10 mM Z-VAD-FMK stock solution in DMSO

Pre-warmed cell culture medium

Procedure (for a final concentration of 20 µM):

1. Calculate the volume of stock solution needed. For a final volume of 1 mL of culture

medium at a final concentration of 20 µM, you will need 2 µL of the 10 mM stock solution.

2. Directly add the 2 µL of the 10 mM stock solution to the 1 mL of cell culture medium.

3. Immediately and gently mix the solution by pipetting up and down or by swirling the culture

plate/flask.

4. The final DMSO concentration in this example is 0.2%. If a higher concentration of Z-VAD-

FMK is required, consider preparing a more concentrated stock solution to keep the final

DMSO concentration low.
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Troubleshooting Z-VAD-FMK Precipitation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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